Cas no 1956310-87-4 ((1-(2-(Dimethylamino)ethyl)-1H-pyrazol-4-yl)methanol)

• Product Name: (1-(2-(Dimethylamino)ethyl)-1H-pyrazol-4-yl)methanol
• CAS No: 1956310-87-4
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5058716
• Update Time: 2025-10-22

(1-(2-(Dimethylamino)ethyl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-(Dimethylamino)ethyl)-1H-pyrazol-4-yl)methanol

• Inchi： 1S/C8H15N3O/c1-10(2)3-4-11-6-8(7-12)5-9-11/h5-6,12H,3-4,7H2,1-2H3
• InChI Key： SGBYHYIJQHPNLL-UHFFFAOYSA-N
• SMILES： OCC1C=NN(C=1)CCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• XLogP3: -0.7
• Topological Polar Surface Area: 41.3

Additional information on (1-(2-(Dimethylamino)ethyl)-1H-pyrazol-4-yl)methanol

Research Briefing on (1-(2-(Dimethylamino)ethyl)-1H-pyrazol-4-yl)methanol (CAS: 1956310-87-4) in Chemical Biology and Pharmaceutical Applications

The compound (1-(2-(Dimethylamino)ethyl)-1H-pyrazol-4-yl)methanol (CAS: 1956310-87-4) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This pyrazole derivative with a dimethylaminoethyl side chain and hydroxymethyl group exhibits unique physicochemical properties that make it attractive for pharmaceutical development. Recent studies have focused on its potential as a building block for kinase inhibitors and GPCR-targeting compounds, particularly in oncology and CNS disorders.

Structural analysis reveals that the dimethylaminoethyl moiety enhances solubility while maintaining membrane permeability, addressing a common challenge in small-molecule drug development. The hydroxymethyl group at the 4-position of the pyrazole ring serves as an excellent handle for further chemical modifications, allowing for structure-activity relationship (SAR) optimization. Computational modeling studies published in 2023 demonstrate favorable binding interactions with various biological targets, including protein kinases and neurotransmitter receptors.

In recent preclinical studies, derivatives of 1956310-87-4 have shown promising activity against several cancer cell lines, particularly in breast and prostate cancer models. The compound's ability to modulate key signaling pathways, including PI3K/AKT and MAPK, has been demonstrated through comprehensive biochemical assays. Researchers at major pharmaceutical companies have incorporated this scaffold into their lead optimization programs, with several candidates currently in early-stage clinical trials.

The synthetic accessibility of (1-(2-(Dimethylamino)ethyl)-1H-pyrazol-4-yl)methanol has been significantly improved through recent methodological advances. A 2024 publication in Organic Process Research & Development describes a scalable, high-yield synthetic route that addresses previous challenges in large-scale production. This development has facilitated broader exploration of the compound's pharmaceutical potential and enabled more extensive biological evaluation.

Emerging research also suggests potential applications beyond oncology. Preliminary data indicate that structural analogs of 1956310-87-4 may have utility in neurological disorders, with particular interest in their ability to cross the blood-brain barrier. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for CNS-targeted drug design, though further optimization may be required to improve target specificity.

As research progresses, the scientific community continues to uncover new applications for this versatile scaffold. Ongoing studies are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. The unique combination of structural features in 1956310-87-4 positions it as a valuable tool in modern drug discovery, offering multiple avenues for therapeutic intervention across various disease areas.